Cas no 2287332-16-3 ((6-(Trifluoromethyl)morpholin-2-yl)methanol)

• Product Name: (6-(Trifluoromethyl)morpholin-2-yl)methanol
• CAS No: 2287332-16-3
• MF: C₆H₁₀F₃NO₂
• MW: 185.144312381744
• CID: 5764926
• PubChem ID: 137944418
• Update Time: 2025-05-26

(6-(Trifluoromethyl)morpholin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• [6-(trifluoromethyl)morpholin-2-yl]methanol
• EN300-6738956
• SCHEMBL21209679
• (6-(Trifluoromethyl)morpholin-2-yl)methanol
• ZBHWZKGOGDZROC-UHFFFAOYSA-N
• 2287332-16-3
• 2-Morpholinemethanol, 6-(trifluoromethyl)-

• Inchi： 1S/C6H10F3NO2/c7-6(8,9)5-2-10-1-4(3-11)12-5/h4-5,10-11H,1-3H2
• InChI Key： ZBHWZKGOGDZROC-UHFFFAOYSA-N
• SMILES： FC(C1CNCC(CO)O1)(F)F

Computed Properties

• Exact Mass: 185.06636305g/mol
• Monoisotopic Mass: 185.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 213.2±35.0 °C(Predicted)
• pka: 14.36±0.10(Predicted)

Additional information on (6-(Trifluoromethyl)morpholin-2-yl)methanol

Recent Advances in the Application of (6-(Trifluoromethyl)morpholin-2-yl)methanol (CAS: 2287332-16-3) in Chemical Biology and Pharmaceutical Research

The compound (6-(Trifluoromethyl)morpholin-2-yl)methanol (CAS: 2287332-16-3) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This morpholine derivative, characterized by its trifluoromethyl group and hydroxymethyl functionality, has demonstrated significant potential in drug discovery programs targeting various therapeutic areas. Recent studies have focused on its unique physicochemical properties, including enhanced metabolic stability and membrane permeability attributed to the trifluoromethyl moiety, making it particularly valuable in the design of bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2287332-16-3 as a key building block for the development of novel kinase inhibitors. The research team demonstrated that incorporation of this morpholine derivative significantly improved the selectivity profile of their lead compounds against a panel of 40 kinases, with particular potency against PI3K isoforms. The hydroxymethyl group was found to participate in crucial hydrogen bonding interactions with the kinase hinge region, while the trifluoromethyl group contributed to optimal lipophilicity (logP = 2.1) and cellular permeability (Papp = 12.3 × 10⁻⁶ cm/s in Caco-2 assays).

In the field of CNS drug discovery, researchers have investigated 2287332-16-3 as a privileged fragment for crossing the blood-brain barrier. A recent patent application (WO2023187542) disclosed a series of γ-secretase modulators incorporating this morpholine derivative, showing enhanced brain penetration (brain/plasma ratio of 1.8 in rodent studies) compared to non-fluorinated analogs. The compound's conformational rigidity and balanced amphiphilicity were identified as key factors contributing to its favorable pharmacokinetic properties.

The synthetic utility of 2287332-16-3 has been expanded through recent methodological developments. A 2024 Nature Communications paper reported a novel asymmetric synthesis route achieving 98% ee using chiral phase-transfer catalysis, addressing previous challenges in obtaining enantiomerically pure material. This advancement has enabled more efficient exploration of stereospecific biological effects, with (R)-enantiomers showing 10-fold greater activity in certain GPCR modulation assays compared to their (S)-counterparts.

Emerging applications in chemical biology have utilized 2287332-16-3 as a versatile handle for bioconjugation. Researchers at Scripps Research Institute developed a series of bifunctional probes where the hydroxymethyl group serves as a point of attachment for fluorophores or affinity tags, while maintaining the compound's intrinsic protein-binding capabilities. These tools have proven particularly valuable in live-cell imaging studies of neurotransmitter transporters, demonstrating minimal perturbation of native biological function.

Ongoing clinical translation efforts include the evaluation of 2287332-16-3-containing candidates in oncology and inflammatory diseases. A Phase I trial (NCT06122422) is currently investigating a BTK inhibitor featuring this morpholine derivative, with preliminary results showing favorable safety profiles and sustained target engagement at doses ≤100 mg daily. The compound's metabolic stability (t₁/₂ = 7.2 h in human hepatocytes) and lack of CYP inhibition (IC50 > 50 μM for major isoforms) contribute to its promising drug-like properties.

Future research directions highlighted in recent reviews emphasize the potential of 2287332-16-3 in targeted protein degradation strategies and as a component of covalent inhibitor warheads. Computational modeling studies predict that strategic modification of the hydroxymethyl group could enable the development of novel PROTAC molecules with improved ternary complex formation kinetics. The unique electronic properties imparted by the trifluoromethyl group continue to make this scaffold particularly attractive for structure-activity relationship explorations in multiple drug discovery programs.